Cas no 1804429-71-7 (4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine
• CAS No: 1804429-71-7
• MF: C₈H₅BrF₅N
• MW: 290.028018712997
• CID: 4861853
• Update Time: 2025-06-29

4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5N/c1-3-2-15-6(7(10)11)4(5(3)9)8(12,13)14/h2,7H,1H3
• InChI Key： FPSXDVHHZQLTJT-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CN=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine

4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine: A Comprehensive Overview

4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine (CAS No. 1804429-71-7) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and features a unique combination of substituents that confer it with distinctive chemical and physical properties. The presence of bromine, difluoromethyl, methyl, and trifluoromethyl groups on the pyridine ring makes it a versatile molecule with potential applications in various industries.

The synthesis of 4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine involves advanced organic synthesis techniques, including nucleophilic aromatic substitution and electrophilic substitution reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity while minimizing environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve selectivity.

One of the most notable features of this compound is its high thermal stability and chemical inertness. These properties make it an ideal candidate for use in high-performance materials, such as advanced polymers and composites. Additionally, its electronic properties, including its ability to act as an electron-deficient aromatic system, have been leveraged in the development of novel sensors and electronic devices.

Recent research has also highlighted the potential of 4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine in the field of pharmacology. Studies have shown that this compound exhibits significant bioactivity against various pathogens, including bacteria and fungi. Its ability to inhibit key enzymes involved in bacterial metabolism has positioned it as a promising lead compound for the development of new antibiotics.

In terms of environmental applications, 4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine has been investigated for its role in pollution control. Its ability to adsorb heavy metals from aqueous solutions has been explored in the context of water treatment technologies. Furthermore, its photochemical stability under UV light makes it a candidate for use in photocatalytic systems designed to degrade organic pollutants.

The structural uniqueness of this compound also lends itself to applications in catalysis. Researchers have reported that 4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine can act as a highly efficient catalyst in various organic transformations, including alkene epoxidation and enantioselective reductions. Its ability to stabilize transition states through steric and electronic effects contributes to its catalytic efficiency.

From a commercial perspective, 4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine is increasingly being sought after by pharmaceutical companies for its potential as an intermediate in drug synthesis. Its ability to undergo further functionalization while maintaining structural integrity makes it a valuable building block in medicinal chemistry.

In conclusion, 4-Bromo-2-(difluoromethyl)-5-methyl-3-(trifluoromethyli pyridine (CAS No. 1804429-71-7) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, underscore its importance as a key molecule in modern chemistry research.